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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise overview of the fundamental molecular properties of 5-
decanone, a ketone with applications in various research and development sectors. The

information is presented to be a quick reference for professionals engaged in chemical

synthesis, analysis, and drug discovery.

Core Molecular Data
5-Decanone is a colorless liquid organic compound classified as a ketone.[1] Its fundamental

molecular attributes are crucial for experimental design, analytical characterization, and

computational modeling. The key quantitative data are summarized below.

Table 1: Molecular Properties of 5-Decanone
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Property Value Source

Molecular Formula C₁₀H₂₀O
PubChem[1], NIST[2], Santa

Cruz Biotechnology[3]

Molecular Weight 156.27 g/mol

Santa Cruz Biotechnology[3],

ChemWhat[4], Alfa

Chemistry[5]

Monoisotopic Mass 156.151415257 Da PubChem[1]

CAS Registry Number 820-29-1
NIST[2][6], Santa Cruz

Biotechnology[3]

IUPAC Name decan-5-one PubChem[1], NIST[2]

Synonyms
Butyl pentyl ketone, Decan-5-

one
PubChem[1], ChemWhat[4]

Experimental Protocols: A Note on Methodology
Detailed experimental protocols for the synthesis, purification, and analysis of 5-decanone are

highly specific to the research context and are typically documented in peer-reviewed literature

and specialized chemical databases. Standard analytical techniques for characterizing a

compound like 5-decanone include:

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) functional group.[2]

[6]

Gas Chromatography (GC): To assess purity and quantify the compound in a mixture.[2][6]

Researchers should consult platforms such as the NIST Chemistry WebBook, PubChem, and

other chemical data repositories for specific experimental conditions and spectral data.[1][2][6]

Visualized Workflow: Chemical Compound Analysis
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The following diagram illustrates a generalized workflow for the identification and

characterization of a chemical compound like 5-decanone. This logical process ensures a

systematic approach from sample acquisition to final data interpretation.
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Phase 1: Preparation & Initial Analysis

Phase 2: Structural Elucidation

Phase 3: Data Interpretation & Reporting

Sample Acquisition

Purity Assessment (e.g., GC)

Spectroscopic Analysis
(MS, NMR, IR)

Proceed if Pure

Structure Confirmation

Data Compilation

Final Report Generation

Click to download full resolution via product page

Caption: A generalized workflow for chemical compound analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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